![molecular formula C11H13BrO3 B159761 2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one CAS No. 1835-05-8](/img/structure/B159761.png)
2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one
Overview
Description
2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one is a chemical compound with the CAS Number: 1835-05-8 . It has a molecular weight of 273.13 . The IUPAC name for this compound is 2-bromo-1-(3,4-dimethoxyphenyl)-1-propanone .
Molecular Structure Analysis
The InChI code for 2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one is 1S/C11H13BrO3/c1-7(12)11(13)8-4-5-9(14-2)10(6-8)15-3/h4-7H,1-3H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one is a powder with a melting point of 82-87°C . The compound is stored at room temperature .Scientific Research Applications
Organic Synthesis and Catalysis
2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one: is utilized in organic synthesis, particularly in the development of new catalytic protocols aiming for more sustainable chemistry. It serves as a precursor in the Michael addition of N-heterocycles to chalcones, which is a key step in the synthesis of various bioactive compounds .
Medicinal Chemistry
In medicinal chemistry, this compound is a valuable intermediate for the synthesis of potential bioactive molecules. Its structural characteristics facilitate the binding with target molecules, making it a significant component in the design of new drugs .
Development of Fungicides, Bactericides, and Herbicides
The compound’s derivatives have been described as efficient components in the formulations of fungicides, bactericides, and herbicides. This is due to their ability to interfere with the biological pathways of various pests and pathogens .
Green Chemistry
The synthesis of 2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one and its derivatives aligns with the principles of green chemistry. The reactions involved exhibit good green metrics, indicating a lower environmental impact and enhanced sustainability .
Bioactive Compound Research
Research into bioactive compounds often involves the use of this compound as a starting material. It enables the exploration of new compounds with potential biological effects, such as antiviral, anti-inflammatory, or anticancer activities .
Pharmaceutical Drug Development
The compound is instrumental in the pharmaceutical industry for drug development. It can be transformed into various pharmacophores, which are molecules that bind to specific biological targets to exert a therapeutic effect .
Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-bromo-1-(3,4-dimethoxyphenyl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO3/c1-7(12)11(13)8-4-5-9(14-2)10(6-8)15-3/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFIFMYKGEATZJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC(=C(C=C1)OC)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one | |
CAS RN |
1835-05-8 | |
Record name | 1835-05-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16951 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.